N-(3-{N-[(5-ethyl-2-thienyl)carbonyl]ethanehydrazonoyl}phenyl)acetamide

• IUPAC Name: N-[(E)-1-(3-acetamidophenyl)ethylideneamino]-5-ethylthiophene-2-carboxamide
• InChI: InChI=1S/C17H19N3O2S/c1-4-15-8-9-16(23-15)17(22)20-19-11(2)13-6-5-7-14(10-13)18-12(3)21/h5-10H,4H2,1-3H3,(H,18,21)(H,20,22)/b19-11+
• InChI Key: YHGFIQCNCCDCQX-YBFXNURJSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)NN=C(C)C2=CC(=CC=C2)NC(=O)C
• Isomeric SMILES: CCC1=CC=C(S1)C(=O)N/N=C(\C)/C2=CC(=CC=C2)NC(=O)C
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol

Description

N-(3-{N-[(5-ethyl-2-thienyl)carbonyl]ethanehydrazonoyl}phenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is also known as ETAA, and it has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of ETAA is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response and cancer cell growth. ETAA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. It has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division.
Biochemical and Physiological Effects:
ETAA has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in animal models. ETAA has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to reduce the expression of matrix metalloproteinases (MMPs), enzymes involved in the breakdown of extracellular matrix proteins.

Advantages and Limitations for Lab Experiments

One of the advantages of using ETAA in lab experiments is its ability to inhibit the activity of COX-2, an enzyme that is often overexpressed in cancer cells and contributes to the development of inflammation and cancer. ETAA has also been shown to be effective against various bacterial strains, making it a potential candidate for the development of new antibiotics. However, one of the limitations of using ETAA in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For the study of ETAA could focus on the development of more efficient synthesis methods, optimization of its pharmacological properties, and exploration of its potential as a therapeutic agent for various diseases.

Scientific Research Applications

ETAA has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. ETAA has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been found to be effective against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).